Cas no 1361716-99-5 (3'-Difluoromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl)

• Product Name: 3'-Difluoromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl
• CAS No: 1361716-99-5
• MF: C₁₄H₇Cl₂F₅
• MW: 341.103399515152
• CID: 4996532
• Update Time: 2025-05-24

3'-Difluoromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Difluoromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H7Cl2F5/c15-8-4-7(5-9(16)6-8)10-2-1-3-11(13(17)18)12(10)14(19,20)21/h1-6,13H
• InChI Key： JIFJFBSDJFERQW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C(F)F)C=1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Additional information on 3'-Difluoromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl

Introduction to 3'-Difluoromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl (CAS No. 1361716-99-5)

3'-Difluoromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl (CAS No. 1361716-99-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including the presence of difluoromethyl, dichloro, and trifluoromethyl groups, which contribute to its distinct chemical and physical properties. The compound's structure and functional groups make it a valuable candidate for various applications, particularly in the development of new pharmaceuticals and advanced materials.

The molecular formula of 3'-Difluoromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl is C₁₄H₈Cl₂F₅, and its molecular weight is approximately 347.06 g/mol. The compound's high degree of fluorination and chlorination imparts it with exceptional stability and reactivity, making it an attractive target for synthetic chemists and materials scientists. The biphenyl core provides a rigid structure that can be further functionalized to tailor its properties for specific applications.

In the realm of medicinal chemistry, 3'-Difluoromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl has shown promise as a lead compound for the development of novel drugs. Recent studies have focused on its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar structural motifs exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

The unique combination of halogenated groups in 3'-Difluoromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl also makes it a valuable candidate for the development of advanced materials. Fluorinated compounds are known for their low surface energy and high thermal stability, which are desirable properties in applications such as coatings, lubricants, and electronic materials. Recent advancements in materials science have explored the use of fluorinated biphenyl derivatives in the fabrication of polymer-based materials with enhanced performance characteristics.

The synthesis of 3'-Difluoromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl involves a series of well-defined steps that highlight the precision required in organic synthesis. Typically, the synthesis begins with the formation of a biphenyl core through a coupling reaction between two aryl halides. Subsequent functionalization steps introduce the difluoromethyl, dichloro, and trifluoromethyl groups using selective fluorination and chlorination reactions. The synthetic route is optimized to ensure high yields and purity, which are crucial for both research and industrial applications.

In terms of safety and handling, 3'-Difluoromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl should be managed with care due to its potential reactivity with certain chemicals and its low solubility in water. Proper storage conditions, such as maintaining it in a cool, dry place away from incompatible substances, are essential to ensure its stability and prevent degradation.

The environmental impact of 3'-Difluoromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl is another important consideration. Fluorinated compounds can persist in the environment for extended periods due to their high stability. Therefore, responsible disposal methods and waste management practices are crucial to minimize any potential environmental risks associated with their use.

In conclusion, 3'-Difluoromethyl-3,5-dichloro-2'-trifluoromethyl-biphenyl (CAS No. 1361716-99-5) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and functional groups make it a valuable target for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing various scientific fields.